Antibody-Drug Conjugates
Antibody-Drug Conjugates (ADCs) are monoclonal antibodies (mAbs) linked to cell-killing drugs. Because of their high binding specificity for tumor-specific antigens, mAbs can be used as vehicles to target cell-killing payloads to tumor cells. Therefore ADCs can be viewed as sophisticated delivery systems for antitumor cytotoxic drugs. The mAb guides the toxin precursor to the target cancer cell, where the prodrug can be converted chemically and/or enzymatically to the parent drug and unfold its cytotoxic activity.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0000039 | MICROCYSTIN RR | 111755-37-4 | C49H75N13O12 |
| VC0000037 | 7-desmethylmicrocystin LR | 134842-07-2 | C48 H72 N10 O12 |
| VC0000054 | ANTHRANOYLLYCOCTONINE | 22413-78-1 | C32H46N2O8 |
| VC0000050 | Bucharidine | 25865-94-5 | C19H25NO4 |
| VC0000028 | Quinuclidinium, 1,1'-hexamethylenebis(3-benzyl-, dichloride | 3563-63-1 | C34H50Cl2N2 |
| VC0000045 | Aconosine | 38839-95-1 | C22H35NO4.HCl |
| VC0000026 | 13-(2-Hydroxyethyl)-11-methyl-5-methylidene-13-azoniapentacyclo[9.3.3.24,7.01,10.02,7]nonadec-13-en-6-ol | 4758-99-0 | C22H35NO2 . HCl |
| VC0000064 | NAPELLINE | 5008-52-6 | C22H33NO3 |
| VC0000033 | TAZETTINE | 507-79-9 | C18H21NO5 |
| VC0000035 | Salsoline Hydrochloride | 51424-33-0 | C11H16ClNO2 |
| VC0000011 | DELCORINE | 52358-55-1 | C26H41NO7 |
| VC0000021 | PEMPIDINE Tartrate | 546-48-5 | C14H27NO6 |
| VC0000038 | 3-Quinuclidinemethanol, alpha,alpha-di-o-tolyl-, hydrochloride | 57734-70-0 | C22H28ClNO |
| VC0000027 | DIPHENHYDRAMINE | 58-73-1 | C17H21NO |
| VC0000040 | STROPHANTIDIN 3-Acetate | 60-38-8 | C25H34O7 |
| VC0000007 | (2-Amino-5,10,10-trihydroxy-6-imino-9-sulfooxy-3a,4,8,9-tetrahydro-1H-pyrrolo[1,2-c]purin-4-yl)methyl carbamate | 60748-39-2 | C10H17N7O9S |
| VC0000022 | Unii-6yrl8bwd9H | 64296-20-4 | C10H17N7O5 |
| VC0000013 | Gonyautoxin-5 | 64296-25-9 | C10 H17 N7 O7 S |
| VC0000048 | HERNANDEZINE | 6681-13-6 | C39H44N2O7 |
| VC0000041 | Aceclidine salicylate | 6821-59-6 | C9H15NO2 .C7H6O3 |
| VC0000036 | SANGUINARINE Sulfate | 8006-58-4 | C20H15NO8S |
| VC0000015 | (2-Amino-5,10,10-trihydroxy-6-imino-3a,4,8,9-tetrahydro-1H-pyrrolo[1,2-c]purin-4-yl)methoxycarbonylsulfamic acid | 82810-44-4 | C10H17N7O8S |
| VC0000002 | Decarbamoylgonyautoxin-2 | 86996-87-4 | C9H16N6O7S |
| VC0000034 | SALSOLINE (-)- | 89-31-6 | C11H15NO2 |
| VC0000009 | 2,6,7-Trioxa-1-phosphabicyclo(2.2.2)octane, 4-ethyl-, 1-sulfide | 935-52-4 | C6H11O3PS |